5-(1H-Pyrazol-1-yl)pyridin-2-amine
Overview
Description
“5-(1H-Pyrazol-1-yl)pyridin-2-amine” is a compound that belongs to the class of organic compounds known as phenylpyrazoles . These are compounds containing a phenylpyrazole skeleton, which consists of a pyrazole bound to a phenyl group .
Synthesis Analysis
The synthesis of pyrazole-based ligands, such as “this compound”, involves the condensation of (3,5-dimethyl-1H pyrazol-1-yl)methanol A with the appropriate primary amine . Four pyrazole-based ligands were successfully synthesized and characterized .
Chemical Reactions Analysis
While specific chemical reactions involving “this compound” are not available, it’s known that pyrazole-based ligands can coordinate to metals . This property makes them useful in various applications, including catalytic processes .
Scientific Research Applications
5-(1H-Pyrazol-1-yl)pyridin-2-amine has been widely studied for its potential applications in the scientific and medical fields. In particular, it has been studied for its potential use in drug delivery systems, nanomaterials, and other biomedical applications. For example, this compound has been used as a carrier for the delivery of drugs and other therapeutic agents, such as proteins and peptides. In addition, it has been shown to possess antioxidant and anti-inflammatory properties, making it a potential therapeutic agent for the treatment of various diseases. Furthermore, this compound has been studied for its potential use in the development of novel nanomaterials, such as nanotubes and nanospheres, for use in drug delivery and other biomedical applications.
Mechanism of Action
Target of Action
Similar pyrazole-bearing compounds have been known for their diverse pharmacological effects, including potent antileishmanial and antimalarial activities .
Mode of Action
It’s known that the combined effect of two nitrogen atoms in similar compounds reduces the charge density at certain carbon atoms, making them vacant for attack by electrophilic reagents .
Biochemical Pathways
Similar compounds have been shown to have significant effects on various biological pathways, including those involved in antileishmanial and antimalarial activities .
Result of Action
Similar compounds have been shown to have significant antileishmanial and antimalarial activities .
Action Environment
It’s known that the type of solvent contributes to the interaction and dilution of reactants in the solvent .
Advantages and Limitations for Lab Experiments
The main advantage of using 5-(1H-Pyrazol-1-yl)pyridin-2-amine in lab experiments is its versatility. The compound can be used as a synthetic intermediate in the production of various organic compounds and can also be used in the synthesis of various heterocyclic compounds. In addition, it can be used in the development of novel nanomaterials and drug delivery systems. However, one of the main limitations of using this compound in lab experiments is its instability. The compound is sensitive to light and heat and has a relatively short shelf life.
Future Directions
The potential applications of 5-(1H-Pyrazol-1-yl)pyridin-2-amine are vast and varied. In the future, the compound could be used in the development of novel drug delivery systems and nanomaterials for use in biomedical applications. In addition, it could be used in the synthesis of various heterocyclic compounds with potential therapeutic applications. Furthermore, this compound could be used in the development of novel materials for use in sensors, batteries, and other electronic devices. Finally, the compound could be used in the development of novel therapeutic agents for the treatment of various diseases.
properties
IUPAC Name |
5-pyrazol-1-ylpyridin-2-amine |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H8N4/c9-8-3-2-7(6-10-8)12-5-1-4-11-12/h1-6H,(H2,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMVJVIUMELWNLT-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CN(N=C1)C2=CN=C(C=C2)N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H8N4 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90651424 |
Source
|
| Record name | 5-(1H-Pyrazol-1-yl)pyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90651424 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
160.18 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
1152839-05-8 |
Source
|
| Record name | 5-(1H-Pyrazol-1-yl)pyridin-2-amine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90651424 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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